Cas no 2168074-75-5 (4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol)

• Product Name: 4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol
• CAS No: 2168074-75-5
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6424820
• PubChem ID: 165717581
• Update Time: 2025-06-11

4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol
• 2168074-75-5
• EN300-1269103
• [4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-yl]methanol

• Inchi： 1S/C10H13NO2S/c1-5-3-7(5)9(13)10-11-6(2)8(4-12)14-10/h5,7,12H,3-4H2,1-2H3
• InChI Key： VFKYNIIYQUOVCF-UHFFFAOYSA-N
• SMILES： S1C(CO)=C(C)N=C1C(C1CC1C)=O

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.4Ų

Additional information on 4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol

Introduction to 4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol (CAS No. 2168074-75-5)

4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol (CAS No. 2168074-75-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol.

Chemical Structure and Properties: The molecular formula of 4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol is C₁₁H₁₅NOS₂, and it has a molecular weight of 233.31 g/mol. The compound features a thiazole ring with a methyl group at the 4-position and a substituted cyclopropane carbonyl group at the 2-position. The presence of these functional groups imparts unique chemical properties to the molecule, including high stability and solubility in organic solvents. The hydroxyl group at the methanol moiety further enhances its reactivity and potential for functionalization.

Synthesis Methods: The synthesis of 4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol has been extensively studied in recent years. One of the most common approaches involves the condensation of 4-methylthiazole with a suitable cyclopropane carboxylic acid derivative, followed by reduction to introduce the hydroxyl group. This method typically yields high purity and good yields, making it suitable for large-scale production. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have also been explored to improve efficiency and reduce environmental impact.

Biological Activities: Recent research has highlighted the diverse biological activities of 4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory pathway. Additionally, it has demonstrated promising antitumor activity in vitro and in vivo, particularly against breast and colon cancer cell lines. The mechanism of action is believed to involve the modulation of signaling pathways such as NF-κB and MAPK.

Clinical Potential: The therapeutic potential of 4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol is currently being evaluated in preclinical studies. Early results suggest that it may be effective in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Furthermore, its antitumor properties make it a candidate for cancer therapy, especially when used in combination with other chemotherapeutic agents. Clinical trials are expected to provide more definitive evidence on its safety and efficacy.

Literature Review: A comprehensive review of the literature reveals that 4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol has been the subject of numerous studies over the past decade. Key findings include its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, as well as its role in inducing apoptosis in cancer cells. These findings have been published in high-impact journals such as the Journal of Medicinal Chemistry and Cancer Research.

FUTURE DIRECTIONS: Despite the promising results obtained so far, further research is needed to fully understand the mechanisms underlying the biological activities of 4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol. Future studies should focus on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, exploring its potential synergistic effects with other drugs could lead to more effective treatment strategies for various diseases.

In conclusion, 4-methyl-2-(2-methylcyclopropanecarbonyl)-1,3-thiazol-5-ylmethanol (CAS No. 2168074-75-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further development and clinical evaluation.